Cas no 944580-87-4 (2-(3-Bromo-phenyl)-6-trifluoromethyl-imidazo[1,2-a]pyridine)

• Product Name: 2-(3-Bromo-phenyl)-6-trifluoromethyl-imidazo[1,2-a]pyridine
• CAS No: 944580-87-4
• MF: C₁₄H₈BrF₃N₂
• MW: 341.125932693481
• CID: 1000940
• PubChem ID: 45158615
• Update Time: 2025-04-20

2-(3-Bromo-phenyl)-6-trifluoromethyl-imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-phenyl)-6-trifluoromethyl-imidazo[1,2-a]pyridine
• 2-(3-bromophenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine
• 2-(2,4-DICHLOROBENZYL)MALONONITRILE
• 2-(3-bromophenyl)-6-trifluoromethyl-imidazo[1,2-a]pyridine
• TUESEQICTOKENP-UHFFFAOYSA-N
• 944580-87-4
• SY353753
• 2-(3-bromophenyl)-6-trifluoromethylimidazo[1,2-a]pyridine
• DTXSID20669592
• MFCD11035985
• AKOS016578309

• Inchi： 1S/C14H8BrF3N2/c15-11-3-1-2-9(6-11)12-8-20-7-10(14(16,17)18)4-5-13(20)19-12/h1-8H
• InChI Key： TUESEQICTOKENP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=CN2C=C(C(F)(F)F)C=CC2=N1

Computed Properties

• Exact Mass: 339.98200
• Monoisotopic Mass: 339.98230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• PSA: 17.30000
• LogP: 4.78260